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Compound of Interest

Compound Name: 3-Bromo-5-formylbenzonitrile

Cat. No.: B592712

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds is a cornerstone of laboratory safety and
regulatory compliance. This guide provides essential safety information and a detailed
operational plan for the disposal of 3-Bromo-5-formylbenzonitrile (CAS No. 644982-55-8),
ensuring that this process is conducted with the utmost care and adherence to safety protocols.

Crucial Safety Notice: The following procedures are based on the available safety data for 3-
Bromo-5-formylbenzonitrile and structurally related compounds. However, it is imperative to
obtain and meticulously follow the specific Safety Data Sheet (SDS) provided by the supplier
for this compound. The SDS is the primary and authoritative source for detailed safety and
disposal information.

Immediate Safety and Hazard Information

3-Bromo-5-formylbenzonitrile is a compound that requires careful handling due to its
potential hazards. While a complete, official SDS was not publicly available at the time of this
writing, information from chemical suppliers and databases for structurally similar compounds
indicates the following GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications.

Summary of Hazard Information:
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GHS Hazard L. .
Hazard Category Description GHS Pictogram
Statement Code

GHSO07 (Exclamation

Acute Toxicity, Oral H302 Harmful if swallowed
Mark)
) o o GHSO07 (Exclamation
Skin Irritation H315 Causes skin irritation
Mark)
o Causes serious eye GHSO07 (Exclamation
Eye Irritation H319 o
irritation Mark)
Acute Toxicity, o GHSO07 (Exclamation
) H332 Harmful if inhaled
Inhalation Mark)

This data is compiled from information on 3-Bromo-5-formylbenzonitrile and closely related
chemical structures. Always refer to the supplier-specific SDS for definitive hazard information.

Personal Protective Equipment (PPE)

When handling 3-Bromo-5-formylbenzonitrile, especially during disposal procedures, the
following personal protective equipment is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes. For larger
quantities or in case of a spill, additional protective clothing may be necessary.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If dusts are generated, a NIOSH-approved respirator for organic vapors and
particulates is recommended.

Step-by-Step Disposal Protocol for 3-Bromo-5-
formylbenzonitrile
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This protocol provides a general framework for the safe disposal of 3-Bromo-5-
formylbenzonitrile. Local, state, and federal regulations for hazardous waste disposal must be
followed.

1. Waste ldentification and Segregation:

» Designate a specific, clearly labeled, and sealed container for "3-Bromo-5-
formylbenzonitrile waste.”

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office. Incompatible materials can lead to
dangerous reactions.

2. Preparing for Disposal:

e Ensure all personal protective equipment is correctly worn.

e Conduct all waste handling activities within a certified chemical fume hood to minimize
inhalation exposure.

3. Containerization of Waste:

o Solid Waste: If the compound is in solid form, carefully transfer it into the designated waste
container. Avoid generating dust. Use tools (spatulas, etc.) that will not create static
electricity.

o Contaminated Materials: Any items contaminated with 3-Bromo-5-formylbenzonitrile, such
as weighing paper, gloves, and paper towels, should also be placed in the designated sealed
container.

o Empty Containers: "Empty" containers of 3-Bromo-5-formylbenzonitrile must be triple-
rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate is considered hazardous
waste and must be collected in a separate, labeled container for liquid hazardous waste. Do
not pour the rinsate down the drain.

4. Labeling and Storage of Waste:
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The waste container must be securely sealed and labeled with "Hazardous Waste," the full
chemical name "3-Bromo-5-formylbenzonitrile,” and the associated hazards (e.g., "Toxic,"
“Irritant™).

Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

Provide the EHS office or contractor with the full chemical name and any available safety
information. The disposal method will likely involve high-temperature incineration at a
permitted hazardous waste facility.[1][2]

. Spill and Emergency Procedures:

Small Spills: In a fume hood, carefully sweep up the solid material, avoiding dust generation.
Place the spilled material and any contaminated cleaning supplies into the hazardous waste
container. Clean the area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

Large Spills: Evacuate the immediate area and alert your institution's emergency response
team and EHS office. Do not attempt to clean up a large spill without proper training and
equipment.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-5-formylbenzonitrile.

Caption: Logical workflow for the safe disposal of 3-Bromo-5-formylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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